Cas no 2060020-50-8 (4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro4.4nonan-1-one)

• Product Name: 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro4.4nonan-1-one
• CAS No: 2060020-50-8
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD30486862
• CID: 5153778
• PubChem ID: 137702908
• Update Time: 2025-10-05

4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro4.4nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonan-1-one, 4-(1-ethyl-1H-pyrazol-5-yl)-
• 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro4.4nonan-1-one

• MDL： MFCD30486862
• Inchi： 1S/C13H19N3O/c1-2-16-11(5-8-15-16)10-9-14-12(17)13(10)6-3-4-7-13/h5,8,10H,2-4,6-7,9H2,1H3,(H,14,17)
• InChI Key： NFOBIFYVGQQPCF-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCC2)C(C2N(CC)N=CC=2)CN1

Additional information on 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro4.4nonan-1-one

Comprehensive Overview of 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one (CAS No. 2060020-50-8)

The compound 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one (CAS No. 2060020-50-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic framework and pyrazole moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biologically relevant targets.

In recent years, the demand for novel heterocyclic compounds like 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one has surged due to their versatility in drug design. The compound’s azaspiro[4.4]nonane core provides rigidity and three-dimensionality, which are critical for achieving high binding affinity and selectivity. This structural feature aligns with the growing trend of exploring spirocyclic scaffolds in modern therapeutics, as they often exhibit improved pharmacokinetic properties compared to flat aromatic systems.

The synthesis of 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one typically involves multi-step organic transformations, including cyclization reactions and cross-coupling methodologies. Its pyrazole ring can be functionalized further to enhance solubility or bioactivity, making it a valuable intermediate for medicinal chemists. Given the rising interest in fragment-based drug discovery, this compound’s modular structure offers ample opportunities for optimization.

From a commercial perspective, CAS No. 2060020-50-8 is often sought after by pharmaceutical companies and academic institutions engaged in high-throughput screening campaigns. Its potential applications extend to neurodegenerative diseases, oncology, and metabolic disorders, areas where small-molecule therapeutics are in high demand. The compound’s drug-like properties, such as moderate lipophilicity and hydrogen-bonding capacity, further bolster its appeal.

Environmental and regulatory considerations are also paramount when working with 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to ensure safety. The compound’s stability under various conditions (e.g., pH, temperature) is an active area of research, particularly for formulation scientists aiming to develop oral bioavailability-enhanced derivatives.

In summary, 4-(1-ethyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonan-1-one represents a compelling case study in the intersection of structural complexity and therapeutic potential. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like this will likely play a pivotal role in addressing unmet medical needs. Future research may focus on elucidating its mechanism of action or expanding its utility in combinatorial chemistry libraries.